2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride
Overview
Description
2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride is a chemical compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structural features, which include a benzyloxy group, a methoxy group, and an amine group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride typically involves multiple steps One common synthetic route starts with the protection of the hydroxyl group of 3-methoxypropan-1-ol using a benzyl groupThe final step involves the formation of the hydrochloride salt by reacting the free amine with hydrochloric acid under controlled conditions .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .
Chemical Reactions Analysis
Types of Reactions
2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.
Substitution: Reagents like sodium hydride and alkyl halides are employed in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or ketones, while reduction can produce alcohols or amines .
Scientific Research Applications
2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride has diverse applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.
Industry: It is utilized in the production of fine chemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. This interaction can lead to various biological effects, depending on the target and context .
Comparison with Similar Compounds
Similar Compounds
- 2-(benzyloxy)-3-methoxybenzylamine
- 2-(benzyloxy)-3-methoxyphenethylamine
- 2-(benzyloxy)-3-methoxypropylamine
Uniqueness
Compared to similar compounds, it may exhibit different biological activities and chemical properties, making it valuable for specific research purposes .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(benzyloxy)-3-methoxypropan-1-amine hydrochloride involves the reaction of 3-methoxypropan-1-amine with benzyl chloride to form 2-(benzyloxy)-3-methoxypropan-1-amine, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methoxypropan-1-amine", "benzyl chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methoxypropan-1-amine is reacted with benzyl chloride in the presence of a base such as sodium hydroxide to form 2-(benzyloxy)-3-methoxypropan-1-amine.", "Step 2: The resulting product from step 1 is then reacted with hydrochloric acid to form the hydrochloride salt of 2-(benzyloxy)-3-methoxypropan-1-amine." ] } | |
CAS No. |
2742656-49-9 |
Molecular Formula |
C11H18ClNO2 |
Molecular Weight |
231.7 |
Purity |
95 |
Origin of Product |
United States |
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